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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513

An In-depth Technical Guide to the Safety, Hazards, and Handling of 2-Naphthyl Methacrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and hazard information for 2-Naphthyl
methacrylate (CAS No. 10475-46-4), a fluorescent monomer utilized in the synthesis of
polymers with applications in optical materials and coatings.[1][2] Adherence to strict safety
protocols is essential when handling this compound to mitigate potential health risks.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Naphthyl methacrylate is presented in
Table 1. This data is crucial for understanding its behavior under various experimental and
storage conditions.

Table 1: Physicochemical Properties of 2-Naphthyl Methacrylate
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Property Value Source

Chemical Formula C14H1202 [3]

Molecular Weight 212.24 g/mol [3][4]

Appearance Solid, colorless crystals [3]

Melting Point 62-64 °C [3]

Flash Point Not applicable [3]

Solubility Insoluble in water inferred from chemical
structure

CAS Number 10475-46-4 [3]

Hazard Identification and Classification

2-Naphthyl methacrylate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). A detailed breakdown
of its hazard classification is provided in Table 2.

Table 2: GHS Hazard Information for 2-Naphthyl Methacrylate

o . . Hazard
Category Description Pictogram Signal Word
Statements
Skin H315: Causes
Corrosion/Irritatio ~ Category 2 alt text Warning skin irritation.[3]
n [4]
Serious Eye H319: Causes
Damage/Eye Category 2 alt text Warning serious eye
Irritation irritation.[4]
Specific Target
o Category 3 H335: May
Organ Toxicity ) 1 ) )
(Sing! (Respiratory tract  lalt text Warning cause respiratory
ingle

g irritation) irritation.[3][4]

Exposure)
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Safety Precautions and Personal Protective
Equipment (PPE)

Safe handling of 2-Naphthyl methacrylate necessitates the implementation of engineering
controls and the use of appropriate personal protective equipment.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

Personal Protective Equipment

Table 3 outlines the recommended PPE for handling 2-Naphthyl methacrylate.

Table 3: Recommended Personal Protective Equipment

PPE Type Specification Purpose
) ) NIOSH-approved N95 dust To prevent inhalation of dust
Respiratory Protection ) ]
mask or higher particles.
) Chemical safety goggles or a To protect eyes from dust and
Eye Protection )
face shield splashes.

_ Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile, neoprene)

) ) Laboratory coat and )
Skin and Body Protection ] ) ] To prevent skin exposure.
appropriate protective clothing

Handling, Storage, and Disposal

» Handling: Avoid creating dust. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 In case of skin contact: Flush skin with plenty of water. Remove contaminated clothing and
shoes. Get medical attention if irritation develops.

 In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

 In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention.

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 2-Naphthyl methacrylate are not readily available in the
public domain, the following sections describe the standardized OECD guidelines that would be
followed to assess its known hazards.

Skin Irritation: OECD Test Guideline 439

The potential for 2-Naphthyl methacrylate to cause skin irritation is typically assessed using
the In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method as described in
OECD Guideline 439.

¢ Principle: This in vitro method utilizes a reconstructed human epidermis model, which mimics
the upper layers of human skin. The test chemical is applied topically to the tissue surface.

e Methodology:
o A defined amount of the test substance is applied to the surface of the RhE tissue.
o The tissue is incubated for a specified period.

o Following incubation, the tissue is thoroughly rinsed to remove the test substance.
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o The viability of the tissue is determined by measuring the conversion of a vital dye (e.qg.,
MTT) into a colored product by the mitochondria of viable cells.

« Interpretation: A reduction in cell viability below a certain threshold (typically < 50%) indicates
that the substance is an irritant.

Eye Irritation: OECD Test Guideline 405

To evaluate the potential for serious eye irritation, the Acute Eye Irritation/Corrosion test (OECD
Guideline 405) is the standard in vivo method.

e Principle: The test substance is applied to the eye of a single animal, and the effects on the
cornea, iris, and conjunctiva are observed and scored over a period of time.

» Methodology:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of an
albino rabbit. The other eye serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.

o The degree of eye irritation is scored for the cornea (opacity), iris, and conjunctiva
(redness and swelling).

* Interpretation: The severity and reversibility of the ocular lesions are used to classify the
substance's eye irritation potential.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)

The classification of 2-Naphthyl methacrylate as a respiratory irritant (STOT SE 3) is based
on evidence of respiratory tract irritation following a single exposure. While there isn't a single
specific test guideline for this endpoint, it is generally assessed through a weight of evidence
approach, which may include:

» Human data: Reports of respiratory irritation in individuals exposed to the substance.
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e Animal studies: Observations of respiratory distress in acute inhalation toxicity studies (e.g.,
OECD Guideline 403 or 436). Signs of irritation such as altered breathing patterns, nasal
discharge, and pathological changes in the respiratory tract are evaluated.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and management of
2-Naphthyl methacrylate.

Hazard Assessment Control Measures Safe Handling & Emergency

Emergency Procedures
. (pill, Exposure

afe Handiing Procedures
(Avoid Dust, Wash Hands)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Naphthyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084513#safety-precautions-and-hazards-for-2-
naphthyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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